Cas no 72749-01-0 ((+)(S) -gingerol)

• Product Name: (+)(S) -gingerol
• CAS No: 72749-01-0
• MF: C₁₇H₂₆O₄
• MW: 294.385945796967
• CID: 2078980
• PubChem ID: 12310197
• Update Time: 2025-04-21

(+)(S) -gingerol Chemical and Physical Properties

Names and Identifiers

• (+)(S) -gingerol
• (+/-)-[6]-gingerol
• (+/-)--gingerol
• (S)-[6]Gingerol
• (S)-5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)decan-3-one
• [6]-gingerol
• -gingerol
• 1-(4'-hydroxy-3'-methoxyphenyl)-5-hydroxy-3-decanone
• 1-(4'-hydroxy-3'-methoxyphenyl)-5-hydroxydecan-3-one
• 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-3-decanone
• 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)decan-3-one
• 6-gingerol
• DL--gingerol
• gingerol
• (R)-5-Hydroxy-1-(4-hydroxy-3-methoxyphenyl)decane-3-one
• 3-Decanone, 5-hydroxy-1-(4-hydroxy-3-methoxyphenyl)-, (R)-
• CHEBI:181480
• BRD-K14115387-001-01-6
• SCHEMBL17368634
• MEGxp0_001213
• ACon1_001074
• DTXSID70487228
• (5R)-5-HYDROXY-1-(4-HYDROXY-3-METHOXYPHENYL)DECAN-3-ONE
• NCGC00169702-01
• 72749-01-0

• Inchi： 1S/C17H26O4/c1-3-4-5-6-14(18)12-15(19)9-7-13-8-10-16(20)17(11-13)21-2/h8,10-11,14,18,20H,3-7,9,12H2,1-2H3/t14-/m1/s1
• InChI Key： NLDDIKRKFXEWBK-CQSZACIVSA-N
• SMILES： O[C@@H](CC(CCC1C=CC(=C(C=1)OC)O)=O)CCCCC

Computed Properties

• Exact Mass: 294.18310931g/mol
• Monoisotopic Mass: 294.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Gingerols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Gingerols